Cas no 1804380-06-0 (6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid)

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
-
- Inchi: 1S/C9H7ClF3NO2/c10-3-4-1-5(11)8(9(12)13)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
- InChI Key: NDUQLCXNBNSBKJ-UHFFFAOYSA-N
- SMILES: ClCC1=CC(=C(C(F)F)C(CC(=O)O)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029030777-1g |
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid |
1804380-06-0 | 95% | 1g |
$3,155.55 | 2022-04-02 | |
Alichem | A029030777-500mg |
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid |
1804380-06-0 | 95% | 500mg |
$1,836.65 | 2022-04-02 | |
Alichem | A029030777-250mg |
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid |
1804380-06-0 | 95% | 250mg |
$980.00 | 2022-04-02 |
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Related Literature
-
Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
-
Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
-
M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
-
Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
Research Brief on 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0)
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including chloromethyl, difluoromethyl, and fluoropyridine moieties, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising intermediate for the development of novel therapeutic agents.
The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to isolate and characterize the compound. The presence of multiple functional groups in its structure allows for further derivatization, making it a versatile building block for the construction of more complex molecules with potential pharmacological properties.
In terms of biological activity, preliminary studies suggest that 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid exhibits moderate inhibitory effects on certain enzymes and receptors. These findings are particularly relevant in the context of targeting diseases such as cancer and inflammatory disorders. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, which could explain the growing interest in this compound.
Recent research has also explored the mechanistic pathways through which 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid interacts with biological targets. Computational modeling and in vitro assays have provided insights into its binding affinity and selectivity, which are critical for its potential therapeutic applications. These studies highlight the compound's ability to modulate specific biochemical pathways, offering a foundation for future drug development efforts.
Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps by conducting more comprehensive preclinical studies. The ultimate goal is to leverage the unique properties of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid to design safer and more effective drugs for clinical use.
In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0) represents a valuable chemical entity with significant potential in pharmaceutical research. Its synthetic accessibility, structural versatility, and preliminary biological activity make it a compound of interest for further investigation. Future studies will likely focus on optimizing its derivatives and evaluating their efficacy in disease models, paving the way for potential therapeutic breakthroughs.
1804380-06-0 (6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid) Related Products
- 4770-00-7(3-cyano-4-nitroindole)
- 886902-89-2(1-(3,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole)
- 2138221-66-4(methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate)
- 1131587-85-3(Methyl 2-(aminomethyl)-5-bromobenzoate)
- 2005806-71-1(tert-butyl N-[3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropyl]carbamate)
- 1620680-50-3((3S)-3-(methylamino)butan-1-ol)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 1807190-52-8(4-Bromo-2-fluoro-3-(fluoromethoxy)phenol)
- 2034527-87-0(4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)
- 4394-04-1(2-(2,6-dimethylphenyl)aminopyridine-3-carboxylic acid)




